Cas no 16858-57-4 (4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-)
16858-57-4 structure
Product Name:4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-
CAS No:16858-57-4
MF:C6H7N5
MW:149.153279542923
CID:121934
PubChem ID:45080454
Update Time:2025-04-18
4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-
- 2-hydrazinyl-6-methylpyrimidine-4-carbonitrile
- 4-Pyrimidinecarbonitrile, 2-hydrazino-6-methyl- (8CI)
- 16858-57-4
- DTXSID501250231
- 2-Hydrazinyl-6-methyl-4-pyrimidinecarbonitrile
- AKOS006336104
-
- Inchi: 1S/C6H7N5/c1-4-2-5(3-7)10-6(9-4)11-8/h2H,8H2,1H3,(H,9,10,11)
- InChI Key: XAHBOAQAXCHCFA-UHFFFAOYSA-N
- SMILES: N1C(NN)=NC(C#N)=CC=1C
Computed Properties
- Exact Mass: 149.07031
- Monoisotopic Mass: 149.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 87.6Ų
Experimental Properties
- PSA: 87.62
4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
16858-57-4 (4-Pyrimidinecarbonitrile,2-hydrazinyl-6-methyl-) Related Products
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